Cas no 338791-37-0 (N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide)

• Product Name: N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide
• CAS No: 338791-37-0
• CID: 4647888
• Update Time: 2025-05-21

N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYL-N'-[2-(5-PHENYL-2H-1,2,3,4-TETRAAZOL-2-YL)ACETYL]HYDRAZONOFORMAMIDE
• 2H-Tetrazole-2-acetic acid, 5-phenyl-, 2-[(dimethylamino)methylene]hydrazide
• N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide

Comprehensive Overview of N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide (CAS No. 338791-37-0)

The compound N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide, identified by its CAS No. 338791-37-0, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a tetrazole ring and hydrazonoformamide moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications as a pharmacophore in drug discovery, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide has surged due to their role in developing antiviral and anti-inflammatory agents. With the global focus on infectious disease research post-pandemic, this compound's relevance has only increased. Its CAS No. 338791-37-0 is frequently searched in academic databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide involves multi-step organic reactions, often starting from phenyltetrazole derivatives. Its hydrazonoformamide group is particularly reactive, enabling further functionalization for tailored applications. This adaptability aligns with the growing trend of custom synthesis in the pharmaceutical industry, where precision and scalability are critical.

From a material science perspective, this compound's tetrazole ring contributes to its thermal stability, making it a candidate for high-performance polymers and coordination chemistry. Its potential use in metal-organic frameworks (MOFs) is another area of active research, as scientists explore its role in gas storage and catalysis.

Environmental and green chemistry considerations are also driving interest in CAS No. 338791-37-0. Researchers are investigating its biodegradability and optimizing synthetic routes to minimize waste. This aligns with the broader shift toward sustainable chemical production, a topic dominating industry conferences and publications.

For those searching "tetrazole derivatives in drug design" or "applications of hydrazonoformamide compounds," this molecule serves as a prime example of innovation at the intersection of chemistry and biology. Its CAS No. 338791-37-0 is a gateway to understanding advanced molecular architectures and their real-world implications.

In summary, N,N-Dimethyl-N'-2-(5-phenyl-2H-1,2,3,4-tetraazol-2-yl)acetylhydrazonoformamide represents a compelling case study in modern chemical research. Whether for drug development, material engineering, or sustainable chemistry, its multifaceted applications ensure its continued relevance in scientific discourse.